Cas no 2703774-39-2 (5-Amino-1,3-diazinan-2-one hydrochloride)

• Product Name: 5-Amino-1,3-diazinan-2-one hydrochloride
• CAS No: 2703774-39-2
• MF: C₄H₁₀ClN₃O
• MW: 151.594699382782
• MDL: MFCD34551333
• CID: 5665833
• PubChem ID: 165947138
• Update Time: 2025-06-10

5-Amino-1,3-diazinan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4926262838
• 2703774-39-2
• EN300-27747763
• 5-amino-1,3-diazinan-2-one hydrochloride
• 2(1H)-Pyrimidinone, 5-aminotetrahydro-, hydrochloride (1:1)
• 5-Amino-1,3-diazinan-2-one hydrochloride

• MDL： MFCD34551333
• Inchi： 1S/C4H9N3O.ClH/c5-3-1-6-4(8)7-2-3;/h3H,1-2,5H2,(H2,6,7,8);1H
• InChI Key： QQJGHFXILZLSRK-UHFFFAOYSA-N
• SMILES： Cl.O=C1NCC(CN1)N

Computed Properties

• Exact Mass: 151.0512396g/mol
• Monoisotopic Mass: 151.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 93.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 5-Amino-1,3-diazinan-2-one hydrochloride

Introduction to 5-Amino-1,3-diazinan-2-one hydrochloride (CAS No. 2703774-39-2)

5-Amino-1,3-diazinan-2-one hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2703774-39-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of diazine derivatives, which have garnered considerable attention due to their versatile structural framework and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug development and research applications.

The molecular structure of 5-Amino-1,3-diazinan-2-one hydrochloride consists of a six-membered diazine ring substituted with an amino group at the 5-position and a carbonyl group at the 2-position. The presence of these functional groups imparts unique reactivity, enabling its use in various synthetic transformations. This compound has been extensively studied for its role in the synthesis of heterocyclic compounds, which are fundamental in medicinal chemistry. The diazine core is particularly interesting because it can be modified to yield derivatives with enhanced pharmacological properties.

In recent years, 5-Amino-1,3-diazinan-2-one hydrochloride has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several biologically active molecules, including antimicrobial and anti-inflammatory agents. Researchers have leveraged its reactivity to construct more complex scaffolds, leading to the discovery of new compounds with promising pharmacological profiles. The ability to functionalize the diazine ring at multiple positions allows for the creation of a diverse library of derivatives, each with tailored biological activities.

One of the most compelling aspects of 5-Amino-1,3-diazinan-2-one hydrochloride is its utility in medicinal chemistry research. The compound serves as a building block for synthesizing more intricate molecules, facilitating the exploration of new drug candidates. Its role in constructing pharmacophores has been particularly noteworthy in the development of small-molecule inhibitors targeting specific biological pathways. For instance, derivatives of this compound have shown potential in inhibiting enzymes involved in cancer metabolism and inflammation.

The synthesis of 5-Amino-1,3-diazinan-2-one hydrochloride involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the diazine core. Subsequent functionalization steps introduce the amino and carbonyl groups at strategic positions within the ring. The final step involves converting the free base into its hydrochloride salt to improve solubility and shelf life. These synthetic methodologies underscore the compound's importance as a synthetic intermediate in pharmaceutical research.

Recent advancements in computational chemistry have further enhanced the understanding of 5-Amino-1,3-diazinan-2-one hydrochloride's reactivity and potential applications. Molecular modeling studies have revealed insights into how modifications at different positions within the diazine ring can influence biological activity. These computational approaches complement experimental work by predicting structural changes and their corresponding effects on pharmacological properties. Such integrative studies are crucial for optimizing drug design strategies and accelerating the discovery of novel therapeutic agents.

The pharmaceutical industry has taken note of 5-Amino-1,3-diazinan-2-one hydrochloride's potential as a scaffold for drug development. Several academic and industrial research groups have reported novel derivatives with improved efficacy and reduced side effects compared to existing treatments. These findings underscore the compound's significance in modern medicinal chemistry and its potential to contribute to next-generation therapeutics. The ongoing research into this compound highlights its enduring relevance in addressing complex medical challenges.

Future directions in the study of 5-Amino-1,3-diazinan-2-one hydrochloride include exploring its role in emerging therapeutic areas such as precision medicine and immunotherapy. The compound's structural flexibility makes it an attractive candidate for designing targeted therapies that address specific disease mechanisms. Additionally, green chemistry principles are being integrated into its synthesis to develop more sustainable manufacturing processes. These efforts align with global initiatives to promote environmentally responsible pharmaceutical development.

In conclusion, 5-Amino-1,3-diazinan-2-one hydrochloride (CAS No. 2703774-39-2) is a multifaceted compound with significant implications for pharmaceutical research and drug development. Its unique structural features and synthetic versatility make it a valuable tool for constructing biologically active molecules. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing therapeutic innovation.